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Compound of Interest

Compound Name: Fenarimol

Cat. No.: B1672338 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemical compounds such as Fenarimol. This guide

provides essential, immediate safety and logistical information, including detailed personal

protective equipment (PPE) requirements, handling procedures, and a comprehensive disposal

plan to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Fenarimolar. The following

table summarizes the recommended PPE to minimize exposure and ensure personal safety.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

While specific breakthrough

time data for Fenarimol is not

readily available, general

guidance for handling

pesticides suggests the use of

unlined gloves made of

materials such as barrier

laminate, butyl rubber, nitrile

rubber, neoprene rubber,

polyvinyl chloride (PVC), or

Viton®.[1] Always consult the

glove manufacturer's chemical

resistance guide for specific

recommendations.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect against splashes or

airborne particles of Fenarimol.

Skin and Body Protection
Laboratory coat or chemical-

resistant apron

To prevent contamination of

personal clothing.

Respiratory Protection
NIOSH/MSHA-approved

respirator

A respirator is advised if

workplace exposure limits are

exceeded, a risk assessment

indicates it is necessary, or if

respiratory irritation occurs.[2]

Safe Handling and Emergency Procedures
Proper handling techniques are critical to minimize the risk of exposure.

Engineering Controls: Handle Fenarimol in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Hygiene Practices: Wash hands thoroughly with soap and water after handling Fenarimol
and before eating, drinking, or smoking.
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First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Occupational Exposure Limits
Currently, there are no specific Permissible Exposure Limits (PELs) from OSHA or Threshold

Limit Values (TLVs) from ACGIH established for Fenarimol. However, the U.S. Environmental

Protection Agency (EPA) has established a chronic Population Adjusted Dose (cPAD), which is

a measure of the amount of a substance that can be consumed daily over a lifetime without an

appreciable risk of harm. While not a workplace exposure limit, it provides a reference for

chronic toxicity.

Parameter Value Organization

Chronic Population Adjusted

Dose (cPAD)
0.002 mg/kg/day U.S. EPA[3]

Fenarimol Disposal Plan
Proper disposal of Fenarimol and its associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
Designated Waste Container: Use a dedicated, leak-proof, and clearly labeled hazardous

waste container for all Fenarimol waste. The container should be made of a compatible

material (e.g., high-density polyethylene).
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Waste Identification: All waste containing Fenarimol must be treated as hazardous waste.

This includes:

Unused or expired Fenarimol.

Contaminated labware (e.g., pipette tips, vials, and flasks).

Contaminated PPE (e.g., gloves, disposable lab coats).

Solutions containing Fenarimol.

Spill cleanup materials.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "Fenarimol," and a description of the contents (e.g., "Fenarimol
contaminated labware").

Storage
Satellite Accumulation Area (SAA): Store the hazardous waste container in a designated

SAA within the laboratory, at or near the point of generation.[4]

Segregation: Ensure that the Fenarimol waste is segregated from incompatible materials.[4]

Container Integrity: Keep the waste container securely closed at all times, except when

adding waste.[2]

Disposal Procedure
Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for the pickup and

disposal of the Fenarimol waste.

Documentation: Maintain accurate records of the amount of Fenarimol waste generated and

the date of disposal.

Empty Containers: Empty containers that held Fenarimol should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste. After
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triple-rinsing, the container can be disposed of as regular trash, with the label defaced.[2]

Note: Never dispose of Fenarimol down the drain or in the regular trash.

Experimental Workflow Diagram
The following diagram illustrates the key steps for safely handling Fenarimol in a laboratory

setting.
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Figure 1. A workflow diagram for the safe handling and disposal of Fenarimol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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